1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TRB or TRB-N0226 and is widely used in scientific research.
Mechanism of Action
The mechanism of action of 1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating the activity of certain neurotransmitters in the brain. Specifically, TRB-N0226 has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety, sleep, and muscle relaxation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of inflammatory diseases. Additionally, TRB-N0226 has been shown to have anticonvulsant effects, which may make it useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one in lab experiments is its potential therapeutic effects. This compound has been shown to have a wide range of therapeutic properties, making it a versatile tool for researchers. However, one of the limitations of using TRB-N0226 in lab experiments is its potential toxicity. This compound has been shown to be toxic in high doses, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of 1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one. One potential direction is the development of new drugs and pharmaceuticals based on the structure of TRB-N0226. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Finally, more research is needed to determine the safety and toxicity of TRB-N0226 in humans, which may pave the way for its use in clinical trials.
Synthesis Methods
The synthesis of 1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 2-methoxypyridine-4-carboxylic acid with 4,4,4-trifluorobutanoyl chloride and piperazine. This reaction results in the formation of TRB-N0226.
Scientific Research Applications
1-(2-Methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one has found numerous applications in scientific research. It is commonly used in the development of new drugs and pharmaceuticals due to its potential therapeutic effects. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases.
Properties
IUPAC Name |
1-(2-methoxypyridin-4-yl)-4-(4,4,4-trifluorobutanoyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3N3O3/c1-23-11-8-10(3-5-18-11)20-7-6-19(9-13(20)22)12(21)2-4-14(15,16)17/h3,5,8H,2,4,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPDKWWCRWAXUIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.